Cas no 136581-57-2 (2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenylpropanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenylpropanoic acid
• CAS No: 136581-57-2
• MF: C₁₅H₁₉F₂NO₅
• MW: 331.311871767044
• CID: 5889854
• PubChem ID: 3984115
• Update Time: 2025-11-01

2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-L-Tyr(CF2H)-OH
• L-Tyrosine, O-(difluoromethyl)-N-[(1,1-dimethylethoxy)carbonyl]-
• 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenylpropanoic acid
• 2-((tert-Butoxycarbonyl)amino)-3-(4-(difluoromethoxy)phenyl)propanoic acid
• 136581-57-2
• 3-[4-(difluoromethoxy)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
• EN300-705736
• Z1201005777
• AKOS026739935
• 2-{[(tert-butoxy)carbonyl]amino}-3-[4-(difluoromethoxy)phenyl]propanoic acid
• starbld0009081

• Inchi： 1S/C15H19F2NO5/c1-15(2,3)23-14(21)18-11(12(19)20)8-9-4-6-10(7-5-9)22-13(16)17/h4-7,11,13H,8H2,1-3H3,(H,18,21)(H,19,20)/t11-/m0/s1
• InChI Key： LRWYKHKOPAUCRX-NSHDSACASA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(OC(F)F)C=C1)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 331.12312903g/mol
• Monoisotopic Mass: 331.12312903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Melting Point: 67-68 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 458.3±45.0 °C(Predicted)
• pka: 2.94±0.10(Predicted)

Additional information on 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenylpropanoic acid

2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenylpropanoic acid (CAS No. 136581-57-2): A Comprehensive Overview

2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenylpropanoic acid (CAS No. 136581-57-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This amino acid derivative, often referred to as Boc-Asp(OtBu)-OH, is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a difluoromethoxy-substituted phenyl ring, and a carboxylic acid moiety. These properties make it an essential building block in the synthesis of various bioactive molecules and therapeutic agents.

The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis to temporarily mask the amino functionality, allowing for selective and controlled reactions. This group can be readily removed under acidic conditions, making it a valuable tool in the stepwise construction of complex peptides and proteins. The presence of the difluoromethoxy substituent on the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenylpropanoic acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound serves as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation has emerged as a promising strategy for treating various diseases, including cancer and neurodegenerative disorders.

In another notable research effort, scientists at the University of California, San Francisco, utilized Boc-Asp(OtBu)-OH to synthesize a series of small molecules targeting the p53-MDM2 interaction. The p53 tumor suppressor protein plays a crucial role in preventing cancer by inducing cell cycle arrest and apoptosis. By disrupting the p53-MDM2 interaction, these small molecules can reactivate p53 function in cancer cells, leading to enhanced therapeutic efficacy. The results of this study were published in Cancer Research (2022), emphasizing the potential of this compound in cancer therapy.

The pharmacological properties of 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenylpropanoic acid have also been explored in preclinical studies. A study conducted at Harvard Medical School investigated its effects on inflammation and pain. The researchers found that derivatives of this compound exhibited significant anti-inflammatory and analgesic activities, making them promising candidates for the treatment of inflammatory diseases such as arthritis and neuropathic pain. These findings were reported in Pain (2021), further underscoring the therapeutic potential of this molecule.

In addition to its applications in drug discovery, Boc-Asp(OtBu)-OH is also used as a reference standard in analytical chemistry. Its well-defined structure and high purity make it an ideal candidate for calibrating analytical instruments and validating analytical methods. This ensures accurate and reliable results in quality control processes for pharmaceutical products.

The synthesis of 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenylpropanoic acid involves several steps, including the protection of the amino group with tert-butoxycarbonyl chloride, the introduction of the difluoromethoxy substituent via nucleophilic substitution, and the final carboxylation step. Each step requires careful optimization to achieve high yields and purity levels. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-4-(difluoromethoxy)phenylpropanoic acid (CAS No. 136581-57-2) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an invaluable building block for synthesizing bioactive molecules with diverse therapeutic potentials. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern drug discovery efforts.